3-[(3-Cyanopyridin-4-yl)-methylamino]propanoic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: 3-[(3-cyanopyridin-4-yl)-methylamino]propanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C10H11N3O2.C2HF3O2/c1-13(5-3-10(14)15)9-2-4-12-7-8(9)6-11;3-2(4,5)1(6)7/h2,4,7H,3,5H2,1H3,(H,14,15);(H,6,7)
• InChI Key: HJUNTXJITPHLER-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)C1=C(C=NC=C1)C#N.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H12F3N3O4
• Molecular Weight: 319.24 g/mol

Description

3-[(3-Cyanopyridin-4-yl)-methylamino]propanoic acid;2,2,2-trifluoroacetic acid is a chemical compound used in scientific research. It is commonly referred to as CMPA-TFA and is used in the synthesis of peptides and proteins.

Mechanism of Action

CMPA-TFA works by cleaving the peptide bond between the C-terminal amino acid and the resin support. This is achieved through the formation of a cyclic intermediate, which is subsequently hydrolyzed to release the peptide from the resin.
Biochemical and Physiological Effects
CMPA-TFA has no known biochemical or physiological effects. It is used solely as a chemical reagent in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMPA-TFA is its high cleavage efficiency. It is also compatible with a wide range of amino acid residues and is effective in the cleavage of both linear and cyclic peptides. However, CMPA-TFA is a strong acid and can cause side reactions with certain amino acid residues. It is also relatively expensive compared to other cleavage agents.

Future Directions

There are several future directions for the use of CMPA-TFA in scientific research. One area of interest is the development of new peptide and protein synthesis strategies using CMPA-TFA. Another area of interest is the optimization of the cleavage conditions to minimize side reactions and improve efficiency. Finally, there is potential for the use of CMPA-TFA in the synthesis of peptidomimetics and other bioactive compounds.

Synthesis Methods

CMPA-TFA is synthesized through a multi-step process. The first step involves the protection of the amino group of Lysine with a Boc group. This is followed by the reaction of the protected Lysine with 3-cyanopyridine-4-carboxaldehyde to form a Schiff base. The Schiff base is then reduced with sodium borohydride to form the desired product. Finally, the Boc group is removed with TFA to obtain CMPA-TFA.

Scientific Research Applications

CMPA-TFA is used extensively in scientific research for the synthesis of peptides and proteins. It is particularly useful in the solid-phase synthesis of peptides, where it is used as a cleavage agent. CMPA-TFA is also used in the synthesis of cyclic peptides and peptidomimetics.